Cas no 138606-34-5 (2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one)

2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one structure
138606-34-5 structure
Product Name:2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
CAS No:138606-34-5
MF:C25H19N5O
MW:405.451264619827
CID:1263996
PubChem ID:135743873
Update Time:2025-04-20

2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
    • 2-amino-7-[(7-methylbenzo[a]anthracen-12-yl)methyl]-3H-purin-6-one
    • 2-Amino-7-((7-methylbenzo(b)phenanthren-12-yl)methyl)-3H-purin-6-one
    • 138606-34-5
    • DTXSID50160729
    • Inchi: 1S/C25H19N5O/c1-14-16-7-4-5-9-19(16)20(21-17(14)11-10-15-6-2-3-8-18(15)21)12-30-13-27-23-22(30)24(31)29-25(26)28-23/h2-11,13H,12H2,1H3,(H3,26,28,29,31)
    • InChI Key: PAEVJJDBDNBZTC-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(N)N1)N=CN2CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 405.15917
  • Monoisotopic Mass: 405.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 739
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.3
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